Cas no 89595-87-9 (3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-)
89595-87-9 structure
Product Name:3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-
CAS No:89595-87-9
MF:C18H18O3
MW:282.333725452423
CID:595329
PubChem ID:71325155
Update Time:2025-04-19
3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-
- 3,4-bis(4-hydroxyphenyl)hex-3-en-2-one
- 89595-87-9
- DTXSID90754545
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- Inchi: 1S/C18H18O3/c1-3-17(13-4-8-15(20)9-5-13)18(12(2)19)14-6-10-16(21)11-7-14/h4-11,20-21H,3H2,1-2H3
- InChI Key: PEIFNSJBSFLNPM-UHFFFAOYSA-N
- SMILES: O=C(C)C(C1C=CC(=CC=1)O)=C(C1C=CC(=CC=1)O)CC
Computed Properties
- Exact Mass: 282.125594432g/mol
- Monoisotopic Mass: 282.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 57.5Ų
3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jason Wan Lab Chip, 2020,20, 4528-4538
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